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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic acid

Cat. No.: B146840

For Research Purposes Only

Introduction

2,2-Dimethylsuccinic acid is a dicarboxylic acid that serves as a valuable tool in various
laboratory settings. Its unique structure, featuring gem-dimethyl groups on the succinic acid
backbone, imparts specific chemical and physical properties that make it a subject of interest in
biochemical and metabolic research. These application notes provide an overview of its use as
an enzyme inhibitor and detail protocols for its application and quantification.

Physicochemical Properties

Property Value Reference
Molecular Formula CeH1004 [1]
Molecular Weight 146.14 g/mol [1]
Appearance White to off-white solid [1]
Melting Point 1405 °C [1]

- 70 mg/mL in water at 14 °C;
Solubility ) [1]
Soluble in DMSO

Applications in Research
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Enzyme Inhibition: Carboxypeptidase A

2,2-Dimethylsuccinic acid is recognized as a potent inhibitor of carboxypeptidases,
particularly carboxypeptidase A (CPA).[2] Carboxypeptidases are zinc-containing
metalloproteases that cleave the C-terminal peptide bond of proteins and peptides. Inhibition of
these enzymes is a key area of research for understanding their physiological roles and for the
development of therapeutic agents.

While a specific inhibition constant (Ki) for 2,2-dimethylsuccinic acid is not readily available in
the cited literature, a closely related homolog, 2-methyl-2-ethylsuccinic acid (MESA), is a highly
potent inhibitor of CPA with a Ki of 0.11 uM for the racemic mixture.[2] The inhibitory activity is
attributed to the gem-dialkyl group, which is thought to occupy a specific cavity in the enzyme's
active site.[2] The carboxylate groups of the inhibitor likely coordinate with the active site zinc
ion, mimicking the substrate's C-terminal residue.

Proposed Inhibitory Mechanism of 2,2-Dimethylsuccinic Acid on Carboxypeptidase A
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Carboxypeptidase A Active Site

Experimental Workflow

Prepare Assay Mixture

Peptide Substrate 2,2-Dimethylsuccinic Acid (CPA, Buffer)

Competitive Inhibition

Y

Add 2,2-Dimethylsuccinic Acid
(Varying Concentrations)

Y

Add Substrate
(e.g., Hippuryl-L-phenylalanine)

Cleaved Peptide

Y

Incubate at 37°C

Y

Measure Product Formation
(Spectrophotometry)

Calculate Ki
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Prepare Stock Solutions
(Enzyme, Inhibitor, Substrate)

!

Set up 96-well plate with buffer and inhibitor dilutions

<

Add Carboxypeptidase A to wells

<

Pre-incubate at 37°C for 15 min

<

Initiate reaction by adding substrate

<

Measure absorbance kinetically

<]

Calculate initial velocities (Vo)

<

Plot data (e.g., Lineweaver-Burk)

/ Determine Ki value /

Click to download full resolution via product page

<
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-for-research-purposes-only]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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